Cas no 101900-43-0 (trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol)

• Product Name: trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol
• CAS No: 101900-43-0
• MF: C₁₃H₁₉BrN₂O
• MW: 299.206762552261
• CID: 1059391
• PubChem ID: 85528222
• Update Time: 2025-05-26

trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol Chemical and Physical Properties

Names and Identifiers

• trans-4-[[(2-Amino-5-bromophenyl)methyl]amino]-cyclohexanol
• 101900-43-0
• 4-[(2-amino-5-bromophenyl)methylamino]cyclohexan-1-ol
• J-000512
• trans-4-[[(2-amino-5-bromophenyl)methyl]amino]cyclohexanol
• trans-4-((2-Amino-5-bromobenzyl)amino)cyclohexanol
• Ambroxol Monobromine
• DB-299316
• trans-4-[[(2-amino-5-bromophenyl)methyl]amino]cyclohexanol; Ambroxol Monobromine
• trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol

• Inchi： 1S/C13H19BrN2O/c14-10-1-6-13(15)9(7-10)8-16-11-2-4-12(17)5-3-11/h1,6-7,11-12,16-17H,2-5,8,15H2
• InChI Key： UDTUIMUXTYRTTQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CNC1CCC(CC1)O)N

Computed Properties

• Exact Mass: 298.06808g/mol
• Monoisotopic Mass: 298.06808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 437.5±45.0 °C at 760 mmHg
• Flash Point: 218.4±28.7 °C
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol

Professional Introduction to trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol (CAS No. 101900-43-0)

trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 101900-43-0, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal applications.

The molecular structure of trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol consists of a cyclohexanol backbone substituted with a 2-amino-5-bromophenylmethylamino group. This arrangement of functional groups suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery programs. The presence of both amino and bromine substituents enhances its reactivity and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecule inhibitors that modulate enzyme activity and cellular signaling pathways. The structural features of trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol make it a compelling candidate for such applications. Specifically, the amino group can participate in hydrogen bonding interactions, while the bromine atom provides a site for electrophilic substitution reactions, enabling the synthesis of derivatives with enhanced pharmacological properties.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug efficacy and reduce side effects. The compound trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol has been studied for its potential role in modulating various biological processes, including neurotransmitter receptor interactions and enzyme inhibition. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders.

The cyclohexanol moiety in the structure of trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol contributes to its solubility and bioavailability, which are crucial factors for drug development. Additionally, the trans configuration of the amine group enhances its stability under physiological conditions, making it a more suitable candidate for therapeutic applications. These properties have prompted researchers to explore its potential as a lead compound for further optimization.

The bromine substituent on the phenyl ring provides a handle for further chemical modifications, allowing researchers to tailor the compound's pharmacokinetic and pharmacodynamic profiles. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying viable candidates. The synthesis of analogs derived from trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol has already yielded several promising compounds with improved binding affinities and selectivity.

In conclusion, trans-4-(2-Amino-5-bromophenyl)methylamino-cyclohexanol (CAS No. 101900-43-0) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.